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Compound of Interest

Compound Name: Dealanylalahopcin

Cat. No.: B1669957

A comparative analysis of Dealanylalahopcin and Alahopcin reveals significant differences in
their antimicrobial efficacy and their roles as enzyme inhibitors. While both originate from the
same bacterial source, their chemical structures and biological activities diverge, making them
suitable for different research and therapeutic applications.

Chemical Structure and Origin

Alahopcin is a dipeptide antibiotic with the chemical formula C9H15N306, produced by
Streptomyces albulus subsp. ochragerus[1][2]. Its structure is (2S, 3R)-2-[(L-alanyl)amino]-4-
formyl-3-(hydroxy-aminocarbonyl)butyric acid[1]. Dealanylalahopcin, a related amino acid with
the molecular formula C6H10N205, is also isolated from the same bacterium and can be
synthesized by the enzymatic hydrolysis of alahopcin[3]. Structurally, Dealanylalahopcin is
Alahopcin without the L-alanine residue.

Comparative Efficacy

A key distinction between the two compounds lies in their antibacterial properties. Alahopcin
exhibits a broad antibacterial spectrum and has demonstrated efficacy against antibiotic-
resistant strains of Staphylococcus aureus in both in vitro and in vivo models[2][4][5]. In
contrast, Dealanylalahopcin possesses very weak antibacterial activity against both Gram-
positive and Gram-negative bacteria[3].

While both compounds are weak inhibitors of collagen prolyl hydroxylase, analogues of
Dealanylalahopcin have been identified as inhibitors of human hypoxia-inducible factor (HIF)
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prolyl hydroxylases[6][7][8]. This positions Dealanylalahopcin and its derivatives as potential
tools for research into therapeutic areas such as anemia and ischemia, where HIF stabilization
is beneficial[8][9].

The following table summarizes the key comparative data for Dealanylalahopcin and

Alahopcin:

Feature Dealanylalahopcin Alahopcin

Molecular Formula C6H10N205[3] C9H15N306[1][2]
Isolated from Streptomyces

s albulus subsp. ochragerus; Isolated from Streptomyces

ource

can be derived from albulus subsp. ochragerus[2]
Alahopcin[3]

Compound Type Amino Acid[3] Dipeptide Antibiotic[1][2]

o ) Broad antibacterial spectrum;
Very weak activity against ) ) o
) ) o - effective against antibiotic-
Antibacterial Activity Gram-positive and Gram-

. _ resistant Staphylococcus
negative bacteria[3] aureus[2I4I]

Weak inhibitor of collagen
o prolyl hydroxylase; analogues Weak inhibitor of collagen
Enzyme Inhibition o
inhibit human HIF prolyl prolyl hydroxylase[7]

hydroxylases[6][7][8]

Experimental Protocols

Detailed experimental protocols for the efficacy testing of these compounds are not extensively
available in the public domain. However, the general methodologies can be inferred from the
available literature.

Antimicrobial Susceptibility Testing: The antibacterial efficacy of Alahopcin and
Dealanylalahopcin would typically be determined using standard methods such as broth
microdilution or agar disk diffusion assays. These experiments would involve challenging
various bacterial strains with different concentrations of each compound to determine the
minimum inhibitory concentration (MIC). In vivo efficacy, as demonstrated for Alahopcin, would

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


http://raineslab.com/sites/default/files/labs/raines/pdfs/thesis_Higgin.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2907550/
https://www.tandfonline.com/doi/full/10.1080/07853890801986594
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/07853890801986594
https://open.clemson.edu/cgi/viewcontent.cgi?article=3856&context=all_dissertations
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/4008327/
https://pubmed.ncbi.nlm.nih.gov/3839223/
https://pubmed.ncbi.nlm.nih.gov/3839222/
https://pubmed.ncbi.nlm.nih.gov/4008327/
https://pubmed.ncbi.nlm.nih.gov/3839222/
https://pubmed.ncbi.nlm.nih.gov/4008327/
https://pubmed.ncbi.nlm.nih.gov/3839223/
https://pubmed.ncbi.nlm.nih.gov/3839222/
https://pubmed.ncbi.nlm.nih.gov/4008327/
https://pubmed.ncbi.nlm.nih.gov/3839222/
https://www.researchgate.net/publication/273206326_A_novel_hydroxamic-acid-containing_antibiotic_produced_by_a_Saharan_soil-living_Streptomyces_strain
https://ediss.sub.uni-hamburg.de/bitstream/ediss/1857/1/Dissertation_11_09_07.pdf
http://raineslab.com/sites/default/files/labs/raines/pdfs/thesis_Higgin.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2907550/
https://www.tandfonline.com/doi/full/10.1080/07853890801986594
https://pmc.ncbi.nlm.nih.gov/articles/PMC2907550/
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

involve experimental infections in animal models, such as mice, followed by treatment with the
compound to assess survival rates and bacterial load reduction[2].

Enzyme Inhibition Assays: The inhibitory activity against collagen prolyl hydroxylase and HIF
prolyl hydroxylases is evaluated through enzymatic assays. These assays typically involve
incubating the purified enzyme with its substrate and co-factors in the presence and absence of
the inhibitor. The enzyme's activity is then measured, often by detecting the product of the
enzymatic reaction. The concentration of the inhibitor required to reduce enzyme activity by
50% (IC50) is a key parameter determined from these experiments.

Signaling Pathway and Experimental Workflow
Diagrams

The relationship between Alahopcin and Dealanylalahopcin, as well as the role of
Dealanylalahopcin analogues in the HIF signaling pathway, can be visualized through the
following diagrams.

Substrate Enzymatic Product

Alahopcin Dealanylalahopcin

Hydrolysis

Click to download full resolution via product page

Figure 1: Transformation of Alahopcin to Dealanylalahopcin.
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Figure 2: HIF-1a regulation and the inhibitory role of Dealanylalahopcin analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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